molecular formula C16H25N3O3 B248259 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide

Cat. No. B248259
M. Wt: 307.39 g/mol
InChI Key: WAJCRBAGZXMIPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide, also known as HEPP, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of piperazine derivatives and has shown promising results in various biomedical applications.

Scientific Research Applications

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide has shown potential in various biomedical applications due to its ability to interact with biological systems. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide has also been explored as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and depression.

Mechanism of Action

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide exerts its biological effects by binding to specific receptors in the body. It has been shown to interact with serotonin and dopamine receptors, which are involved in neurotransmission and mood regulation. 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide also inhibits the activity of enzymes involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide has been shown to have a variety of biochemical and physiological effects. It has been found to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activity of COX-2, an enzyme involved in the inflammatory response. 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Its effects on biological systems can be measured using various techniques, such as cell viability assays and Western blotting. However, 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide also has some limitations. Its solubility in water is low, which can make it difficult to administer in vivo. Its specificity for certain receptors may also limit its effectiveness in treating certain diseases.

Future Directions

There are several future directions for 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide research. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide's ability to interact with dopamine and serotonin receptors makes it a promising candidate for these diseases. Another area of interest is its anti-cancer properties. Further studies are needed to determine the effectiveness of 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide in treating different types of cancer. Additionally, the development of more water-soluble derivatives of 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide may increase its potential for in vivo applications.

Synthesis Methods

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide can be synthesized through a multi-step process, starting with the reaction of 3-methoxybenzaldehyde with ethyl acetoacetate to obtain 3-(3-methoxyphenyl)propan-1-one. This intermediate is then reacted with piperazine and 2-bromoethanol to obtain 3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide. The purity of the compound can be increased through recrystallization and chromatography techniques.

properties

Product Name

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide

Molecular Formula

C16H25N3O3

Molecular Weight

307.39 g/mol

IUPAC Name

3-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-methoxyphenyl)propanamide

InChI

InChI=1S/C16H25N3O3/c1-22-15-4-2-3-14(13-15)17-16(21)5-6-18-7-9-19(10-8-18)11-12-20/h2-4,13,20H,5-12H2,1H3,(H,17,21)

InChI Key

WAJCRBAGZXMIPN-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)NC(=O)CCN2CCN(CC2)CCO

Canonical SMILES

COC1=CC=CC(=C1)NC(=O)CCN2CCN(CC2)CCO

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.